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Introduction
Ethyl cinnamate is a naturally occurring ester valued in the fragrance and flavor industries for

its versatile aromatic profile.[1][2] Found in the essential oil of cinnamon and other plants, it is

widely synthesized for commercial use.[3][4][5] Its sweet, fruity, and balsamic character lends

warmth, depth, and complexity to a wide array of fragrance compositions.[6][7] Beyond its

olfactory contributions, ethyl cinnamate offers functional benefits, including good stability and

the ability to act as a fixative, enhancing the longevity of other fragrance notes.[8] These

application notes provide a comprehensive overview of its use in fragrance formulation,

including its physicochemical properties, olfactory profile, stability, and detailed experimental

protocols for its evaluation.

Physicochemical Properties
A thorough understanding of ethyl cinnamate's physical and chemical properties is essential

for its effective use in formulation. These properties influence its behavior in various solvents

and product bases.
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Property Value Reference

Chemical Name

Ethyl (2E)-3-phenylprop-2-

enoate; Cinnamic acid ethyl

ester

[4][9]

CAS Number 103-36-6 [4][9]

FEMA Number 2430 [4][10][11]

Molecular Formula C₁₁H₁₂O₂ [9][12]

Molecular Weight 176.21 g/mol [9][12]

Appearance Colorless to pale yellow liquid [9][10]

Melting Point 6-8 °C [4][9][10]

Boiling Point 271 °C [4][9][10]

Density
1.045 - 1.049 g/cm³ at 20-25

°C
[9][10][13]

Refractive Index 1.558 - 1.562 at 20 °C [10][11]

Vapor Pressure 6 Pa at 20 °C [4][10]

Flash Point >110 °C (>230 °F) [10][13]

Solubility

Soluble in alcohol, chloroform,

and other organic solvents;

Insoluble in water.

[3][4][10]

Olfactory Profile
Ethyl cinnamate is prized for its complex and multifaceted aroma.[14] Its scent is

predominantly sweet, balsamic, and fruity, with distinct spicy undertones reminiscent of

cinnamon.[4][6][12]

Top Notes: A first impression reveals sweet, fruity notes, often compared to plum, cherry, or

strawberry.[4][6][15]
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Heart Notes: The core of the fragrance is a warm, balsamic, and honey-like character.[2][4]

[6]

Base Notes: A subtle, powdery, and spicy cinnamon note provides a long-lasting and warm

foundation.[4][10][16]

Due to its moderate volatility, it is often utilized as a heart note in fragrance compositions,

bridging the transition from the top to the base notes.[2][8]

Application in Fragrance Formulation
Ethyl cinnamate's versatility makes it a valuable component in various fragrance families.[1] It

can be used to add warmth, enhance floral or fruity notes, and provide a subtle spicy character.

[1][7]

Role in Different Fragrance Families
Oriental Fragrances: Its warm, sweet, and spicy profile makes it an ideal ingredient for

oriental compositions, where it blends seamlessly with notes of vanilla, amber, and resins.[1]

[8] It can amplify the sweetness of vanillin and neutralize the harshness of other spices like

eugenol.[10]

Floral Fragrances: In floral bouquets, ethyl cinnamate can enhance the natural sweetness

of notes like rose, jasmine, and ylang-ylang, adding richness and depth.[1][14]

Fruity Fragrances: It is used to create or enhance fruity accords such as cherry, grape, and

strawberry.[3][8][17]

Gourmand Fragrances: Its cinnamon and honey facets are well-suited for gourmand scents,

complementing notes of chocolate, caramel, and other confections.[1][6]

Function in a Composition
Modifier: It can modify and balance other notes, for example, by softening the sharper

elements of some floral accords.[1]

Blender: It harmonizes different ingredients within a composition, creating a more rounded

and cohesive fragrance.[1]
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Fixative: With moderate volatility and a long-lasting character, it helps to prolong the

presence of more volatile top notes.[2][8] Its aroma has been noted to last for an extended

period on a smelling strip.[14]

Synergistic Blends
Ethyl cinnamate pairs exceptionally well with a variety of other fragrance materials.

Blending Partner Olfactory Effect

Vanilla, Amber, Sandalwood
Creates warm, cozy, and inviting scents,

particularly for autumn and winter fragrances.[1]

Rose, Jasmine, Ylang-Ylang
Accentuates the sweetness of floral notes,

adding sophistication and richness.[1]

Citrus (Bergamot, Lemon)
Adds a slight sweetness that enhances the

freshness of citrus accords.[1]

Spices (Clove, Cardamom)
Intensifies the spicy character, creating exotic

and intriguing aromas.[1]

Vanillin, Eugenol
Can amplify the sweetness of vanillin while

neutralizing the harshness of eugenol.[10]

Typical Usage Levels
The concentration of ethyl cinnamate can be adjusted to achieve different effects.

Application Typical Concentration (%)

Fine Fragrance / Perfume 0.5 - 8%

Soaps & Shower Gels 0.1 - 0.8%

Lotions & Creams 0.1 - 0.5%

Air Fresheners 0.2 - 2%
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Note: These are general guidelines. The final concentration depends on the desired scent

profile and the other ingredients in the formula. Always adhere to regional regulations and IFRA

(International Fragrance Association) standards.

Stability and Performance
Ethyl cinnamate generally exhibits good stability in various consumer product bases.[15]

Product Compatibility: It shows good stability in shampoos, soaps, body lotions, and

detergents.[15] However, its stability is considered poor in the presence of strong oxidizing

agents like bleaches.[15]

Photostability: It functions as a UV absorber, which helps to protect the fragrance formulation

itself from degradation caused by light exposure.[8][18] This can prevent color fading and the

breakdown of other sensitive ingredients, thereby enhancing the product's shelf life.[18]

Thermal Stability: It maintains its flavor and aroma profile during processes like baking and

pasteurization, which is particularly relevant for its use in food products but also indicates

robustness for heated manufacturing processes of scented goods.[6]

Safety and Regulatory Information
General Safety: Ethyl cinnamate is generally recognized as safe (GRAS) for use as a

flavoring agent by bodies such as the Flavor and Extract Manufacturers Association (FEMA).

[8][10]

Dermal Safety: While generally considered safe for use in fragrances at appropriate

concentrations, it may cause skin irritation or allergic reactions in sensitive individuals.[1] It is

recommended to follow safety guidelines and conduct patch testing.[1][13]

Handling: Standard laboratory safety precautions should be observed when handling ethyl
cinnamate, including the use of gloves and safety goggles.[12][13] Work in a well-ventilated

area is recommended.[13]

Regulatory Compliance: Formulators must adhere to the standards and amendments set by

the International Fragrance Association (IFRA) regarding its use in different categories of

consumer products.
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Experimental Protocols
The following protocols provide standardized methods for evaluating the olfactory properties,

performance, and stability of ethyl cinnamate in fragrance formulations.

Protocol: Olfactory Evaluation of Raw Material
Objective: To systematically evaluate the odor profile of ethyl cinnamate over time.

Materials:

Ethyl cinnamate

Ethanol (perfumer's grade)

Glass beakers

Graduated pipettes or digital scale

Standard fragrance smelling strips (blotters)

Stopwatch

Procedure:

Prepare Dilutions: Create a 10% dilution of ethyl cinnamate in ethanol.[19] For a more

detailed evaluation, also prepare 1% and 0.1% dilutions to assess its strength and character

at lower concentrations.[19]

Dipping: Dip a smelling strip into the 10% solution, ensuring it is submerged about 1 cm for

2-3 seconds. Remove the strip and allow the excess to drip off.

Initial Evaluation (Top Notes): After 30 seconds (to allow the ethanol to flash off), wave the

strip about 10-15 cm from the nose and record the initial impressions. Note the fruity, sweet,

and any volatile characteristics.

Mid-Stage Evaluation (Heart Notes): Evaluate the scent again at intervals of 5 minutes, 30

minutes, and 1 hour. Record the development of the balsamic, honey, and spicy notes.
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Late-Stage Evaluation (Base Notes): Continue to evaluate the strip at 4, 8, and 24 hours to

assess the tenacity and the emergence of the deeper, powdery base notes.

Data Recording: Document all olfactory descriptors, intensity ratings (e.g., on a scale of 1-5),

and any changes observed over the entire evaluation period.

Preparation

Evaluation

Output

Prepare Dilutions
(10%, 1%, 0.1% in Ethanol)

Dip Smelling Strip

Initial Evaluation (30s)
Record Top Notes

Mid-Stage Evaluation
(5m, 30m, 1h)

Record Heart Notes

Late-Stage Evaluation
(4h, 8h, 24h)

Record Base Notes

Document Olfactory Profile
(Descriptors, Intensity)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 14 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for the olfactory evaluation of ethyl cinnamate.

Protocol: Substantivity Evaluation
Objective: To quantify the longevity of ethyl cinnamate's aroma on a substrate.

Materials:

Ethyl cinnamate solution (10% in ethanol)

Smelling strips

Stopwatch or timer

Odor-free environment

Panel of at least 3 trained sensory assessors

Procedure:

Preparation: Dip a set of labeled smelling strips into the 10% ethyl cinnamate solution as

described in Protocol 7.1.

Evaluation Schedule: Assessors should evaluate the strips at predefined time intervals: 0, 1,

2, 4, 8, 12, 24, and 48 hours, and then every 24 hours thereafter until the characteristic odor

is no longer detectable.

Intensity Rating: At each time point, each assessor independently rates the perceived odor

intensity on a labeled magnitude scale (e.g., 0 = no odor, 1 = very weak, 5 = very strong).

Data Analysis: Plot the average intensity rating against time. The substantivity is defined as

the time at which the average intensity falls below a predetermined threshold (e.g., 1.0).[20]

Comparison: This protocol can be adapted to compare the substantivity of ethyl cinnamate
with other fragrance materials or to evaluate its performance on different substrates like

fabric swatches.
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Protocol: Accelerated Stability Testing in a Product Base
Objective: To assess the stability of a fragrance formulation containing ethyl cinnamate in a

representative product base (e.g., lotion) under stressed conditions.[21]

Materials:

Test fragrance oil containing ethyl cinnamate

Product base (e.g., unscented lotion)

Control fragrance oil (without ethyl cinnamate, if applicable)

Appropriate packaging for the product

Stability ovens/climate chambers set to various conditions (e.g., 40°C, 45°C).[22]

Refrigerator/freezer

UV light cabinet[21]

pH meter, viscometer

Control samples stored at room temperature (e.g., 25°C) in the dark.[22]

Procedure:

Sample Preparation: Prepare several batches of the final product.[23] One batch will be the

control, stored at room temperature.[22] Other batches will be subjected to stress conditions.

Stress Conditions:

Thermal Stress: Place samples in ovens at 40°C and 45°C. One month at 40-45°C can

indicate approximately one year of shelf life at room temperature.[22]

Freeze-Thaw Cycling: Subject samples to repeated cycles of freezing (e.g., -10°C for 24

hours) followed by thawing at room temperature for 24 hours.[21][22] Perform at least

three cycles.
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Light Exposure: Place samples in a UV light cabinet to simulate exposure to sunlight.[21]

Evaluation: At specified time points (e.g., initial, 1 week, 2 weeks, 1 month, 3 months),

remove samples from the stress conditions and allow them to equilibrate to room

temperature for 24 hours.[22]

Analysis: Evaluate the samples against the room temperature control for the following

parameters:[23][24]

Odor: Does the scent profile remain consistent?

Color: Has the color changed?

pH: Has the pH value shifted significantly?

Viscosity: Has the texture or thickness changed?

Phase Separation: Is the product still a stable emulsion?

Conclusion: Compile a report detailing any changes observed under each stress condition.

Significant changes in odor, color, or physical properties indicate potential stability issues

with the formulation.[23]
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Caption: Workflow for accelerated stability testing of a fragrance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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